Cas no 643087-95-0 (tert-Butyl 3-(4-aminophenoxy)piperidine-1-carboxylate)

• Product Name: tert-Butyl 3-(4-aminophenoxy)piperidine-1-carboxylate
• CAS No: 643087-95-0
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• MDL: MFCD06658353
• CID: 961234
• PubChem ID: 23525771
• Update Time: 2025-06-14

tert-Butyl 3-(4-aminophenoxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(4-aminophenoxy)piperidine-1-carboxylate
• 3-(4-amino-phenoxy)-piperidine-1-carboxylic acid tert-butyl ester
• 3-(4-Aminophenoxy)piperidine-1-carboxylic acid tert-butyl ester
• AB1191
• 643087-95-0
• EN300-265405
• 3-(4-Amino-phenoxy)-piperidine-1-carboxylic acid tert-butyl ester, AldrichCPR
• DB-073483
• SB38103
• DTXSID40634742
• MFCD06658353
• tert-Butyl3-(4-aminophenoxy)piperidine-1-carboxylate
• 1N-BOC 3-(4'-AMINOPHENOXY) PIPERIDINE
• F1905-6566
• 869663-61-6
• 1-Boc-3-(4-aminophenoxy)-piperidine
• SCHEMBL4358976
• A834710
• AKOS016007591
• UHZBDRFKBJLUTD-UHFFFAOYSA-N

• MDL： MFCD06658353
• Inchi： 1S/C16H24N2O3/c1-16(2,3)21-15(19)18-10-4-5-14(11-18)20-13-8-6-12(17)7-9-13/h6-9,14H,4-5,10-11,17H2,1-3H3
• InChI Key： UHZBDRFKBJLUTD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 292.17900
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• PSA: 64.79000
• LogP: 3.56620

tert-Butyl 3-(4-aminophenoxy)piperidine-1-carboxylate Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 3-(4-aminophenoxy)piperidine-1-carboxylate

Research Brief on tert-Butyl 3-(4-aminophenoxy)piperidine-1-carboxylate (CAS: 643087-95-0): Recent Advances and Applications

In recent years, tert-Butyl 3-(4-aminophenoxy)piperidine-1-carboxylate (CAS: 643087-95-0) has emerged as a pivotal intermediate in the synthesis of biologically active compounds, particularly in the pharmaceutical and agrochemical industries. This compound, characterized by its piperidine core and tert-butyl carbamate protecting group, has garnered significant attention due to its versatility in medicinal chemistry. The latest research highlights its role in the development of novel therapeutic agents, including kinase inhibitors, antimicrobials, and central nervous system (CNS) modulators. This brief synthesizes the most recent findings and applications of this compound, providing insights into its synthetic pathways, biological activities, and potential industrial relevance.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of tert-Butyl 3-(4-aminophenoxy)piperidine-1-carboxylate as a key building block in the synthesis of selective JAK3 inhibitors. The researchers demonstrated that the compound's structural flexibility allows for efficient modifications, enabling the optimization of pharmacokinetic properties. The study reported a 40% improvement in inhibitor potency compared to earlier analogs, underscoring the compound's utility in targeted drug design. Additionally, the tert-butyl group was found to enhance metabolic stability, a critical factor in the development of orally bioavailable drugs.

Further investigations into the antimicrobial potential of derivatives of 643087-95-0 were detailed in a 2024 Bioorganic & Medicinal Chemistry Letters article. The study focused on the compound's role in synthesizing novel quinolone hybrids, which exhibited broad-spectrum activity against multidrug-resistant bacterial strains. The 4-aminophenoxy moiety was identified as crucial for binding to bacterial DNA gyrase, with the piperidine ring contributing to improved membrane permeability. These findings suggest that tert-Butyl 3-(4-aminophenoxy)piperidine-1-carboxylate could serve as a scaffold for next-generation antibiotics, addressing the growing challenge of antimicrobial resistance.

In the agrochemical sector, a 2023 patent application (WO202318765A1) highlighted the use of 643087-95-0 in the synthesis of novel neonicotinoid analogs with reduced environmental toxicity. The compound's structural features enabled the development of insecticides that selectively target pest-specific nicotinic acetylcholine receptors while minimizing harm to pollinators. This application aligns with global efforts to develop sustainable crop protection solutions, demonstrating the compound's cross-industry relevance.

Recent advancements in synthetic methodologies have also improved access to tert-Butyl 3-(4-aminophenoxy)piperidine-1-carboxylate. A 2024 Organic Process Research & Development paper described a scalable, transition metal-free synthesis route that achieves 85% yield with excellent purity (>99%). This cost-effective approach addresses previous challenges in large-scale production, potentially accelerating the compound's adoption in industrial applications. The study also emphasized the importance of the tert-butyl protecting group in preventing unwanted side reactions during multi-step syntheses.

Looking forward, the unique structural features of 643087-95-0 continue to inspire innovative applications across chemical biology. Ongoing research explores its potential in PROTAC (Proteolysis Targeting Chimera) development, where its bifunctional nature could facilitate the design of novel protein degraders. As the compound's versatility becomes increasingly apparent, it is poised to remain a valuable tool in drug discovery and development pipelines for years to come.